Cas no 2680718-34-5 (3-acetamido-1-methyl-1H-pyrrolo2,3-bpyridine-2-carboxylic acid)

• Product Name: 3-acetamido-1-methyl-1H-pyrrolo2,3-bpyridine-2-carboxylic acid
• CAS No: 2680718-34-5
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 5652735
• PubChem ID: 165918671
• Update Time: 2025-08-05

3-acetamido-1-methyl-1H-pyrrolo2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275729
• 3-acetamido-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• 2680718-34-5
• 3-acetamido-1-methyl-1H-pyrrolo2,3-bpyridine-2-carboxylic acid

• Inchi： 1S/C11H11N3O3/c1-6(15)13-8-7-4-3-5-12-10(7)14(2)9(8)11(16)17/h3-5H,1-2H3,(H,13,15)(H,16,17)
• InChI Key： VPFOXNBFSBQWFK-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2=CC=CN=C2N1C)NC(C)=O)=O

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-acetamido-1-methyl-1H-pyrrolo2,3-bpyridine-2-carboxylic acid

3-Acetamido-1-Methyl-1H-Pyrrolo[2,3-b]Pyridine-2-Carboxylic Acid: A Comprehensive Overview

3-Acetamido-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid, also known by its CAS number 2680718-34-5, is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds combining the structural features of pyrrole and pyridine rings. The unique combination of functional groups in this molecule, including an acetamido group, a methyl group, and a carboxylic acid group, contributes to its diverse chemical properties and applications.

The synthesis of 3-acetamido-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic systems. For instance, researchers have employed tandem cyclization reactions under mild conditions to achieve high yields and excellent stereocontrol. These methods not only simplify the synthesis process but also pave the way for large-scale production of this compound for industrial applications.

One of the most promising aspects of this compound is its potential in drug discovery. The pyrrolopyridine core is known to exhibit significant biological activity, particularly in modulating various cellular pathways. Recent studies have demonstrated that 3-acetamido-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid can act as a potent inhibitor of certain enzymes involved in neurodegenerative diseases. This finding has sparked interest in exploring its therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, this compound also finds utility in materials science. The aromaticity and conjugation within the pyrrolopyridine system make it an attractive candidate for use in organic electronics. Researchers have investigated its properties as a semiconductor material in organic field-effect transistors (OFETs). Preliminary results indicate that this compound exhibits favorable charge transport characteristics, making it a strong contender for next-generation electronic devices.

The environmental impact of synthesizing and using 3-acetamido-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is another critical area of consideration. Recent studies have focused on developing sustainable synthetic routes that minimize waste generation and reduce energy consumption. Green chemistry principles have been successfully applied to optimize reaction conditions, such as using solvent-free systems or employing biodegradable catalysts.

In conclusion, 3-acetamido-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.